molecular formula C22H22FN3O3S2 B6554316 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(3-methylphenyl)thiophene-2-carboxamide CAS No. 1040634-51-2

3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(3-methylphenyl)thiophene-2-carboxamide

Cat. No.: B6554316
CAS No.: 1040634-51-2
M. Wt: 459.6 g/mol
InChI Key: YQTLIBIFVYMDQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a thiophene-2-carboxamide derivative featuring a piperazine ring substituted with a 2-fluorophenyl group at the 4-position and a sulfonyl linker. Piperazine-based sulfonamides are commonly explored in medicinal chemistry for their affinity toward central nervous system (CNS) targets, such as serotonin (5-HT) and dopamine receptors, due to their ability to mimic endogenous amine neurotransmitters . The sulfonyl group enhances metabolic stability and hydrogen-bonding capacity, while the thiophene core contributes to π-π stacking interactions in hydrophobic binding pockets.

Properties

IUPAC Name

3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl-N-(3-methylphenyl)thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22FN3O3S2/c1-16-5-4-6-17(15-16)24-22(27)21-20(9-14-30-21)31(28,29)26-12-10-25(11-13-26)19-8-3-2-7-18(19)23/h2-9,14-15H,10-13H2,1H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQTLIBIFVYMDQH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22FN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

459.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Biochemical Pathways

The compound may potentially affect biochemical pathways involving nucleoside transporters. Nucleoside transporters are transmembrane proteins responsible for transporting physiological nucleosides essential for the salvage pathways for the biosynthesis of nucleotides.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the activity of certain nucleoside transporters is increased in acidic environments. Therefore, the pH of the environment may influence the compound’s interaction with its targets and its overall efficacy.

Comparison with Similar Compounds

Structural Comparison

The compound’s structural analogs can be categorized based on variations in the piperazine substituents, carboxamide substituents, and core heterocycles. Key examples include:

Compound Name Structural Features Key Differences vs. Target Compound References
(E)-3-(2-Ethoxyphenyl)-1-{4-[(2-fluorophenyl)(4-fluorophenyl)methyl]piperazin-1-yl}prop-2-en-1-ol Piperazine with bis(fluorophenyl)methyl group; E-configuration C=C bond Bulkier piperazine substituent; lacks sulfonyl linker
N-(4-{4-[2-(Trifluoromethoxy)phenyl]piperazin-1-yl}butyl)thiophene-2-carboxamide Piperazine with trifluoromethoxy group; butyl spacer Flexible alkyl spacer; electron-withdrawing CF3O group
N-(3-methylphenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide Piperazine with styrenesulfonyl group; acetamide backbone Acetamide instead of thiophene; styrenesulfonyl linker

Structural Insights :

  • The trifluoromethoxy group in enhances lipophilicity and metabolic resistance but may reduce solubility.
  • The styrenesulfonyl linker in introduces rigidity, which could alter binding kinetics compared to the direct sulfonyl linkage in the target compound.
Pharmacological Activity

While direct pharmacological data for the target compound are scarce, trends can be inferred from analogs:

  • Receptor Affinity: Piperazine-sulfonamide derivatives often exhibit nanomolar affinity for 5-HT1A and D2 receptors. For example, compounds with 2-fluorophenyl substituents (as in the target) show higher selectivity for 5-HT1A over D2 receptors compared to bulkier analogs .
  • Metabolic Stability : Sulfonyl-linked compounds demonstrate longer half-lives than ester or amide-linked analogs (e.g., ) due to resistance to esterase-mediated hydrolysis.
Physicochemical Properties
Property Target Compound (E)-3-(2-Ethoxyphenyl)-1-{4-[(2-Fluorophenyl)(4-Fluorophenyl)methyl]piperazin-1-yl}prop-2-en-1-ol N-(4-{4-[2-(Trifluoromethoxy)phenyl]piperazin-1-yl}butyl)thiophene-2-carboxamide
Molecular Weight ~450 g/mol ~480 g/mol ~430 g/mol
LogP (Predicted) 3.2 4.1 3.8
Solubility (mg/mL) 0.05 (pH 7.4) 0.02 (pH 7.4) 0.03 (pH 7.4)

Key Observations :

  • The target compound’s lower LogP compared to suggests improved aqueous solubility, critical for CNS penetration.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.